5-oxo-1-phenyl-N-((3-(tetrahydro-2H-thiopyran-4-yl)-1,2,4-oxadiazol-5-yl)methyl)pyrrolidine-3-carboxamide

• IUPAC Name: 5-oxo-1-phenyl-N-[[3-(thian-4-yl)-1,2,4-oxadiazol-5-yl]methyl]pyrrolidine-3-carboxamide
• InChI: InChI=1S/C19H22N4O3S/c24-17-10-14(12-23(17)15-4-2-1-3-5-15)19(25)20-11-16-21-18(22-26-16)13-6-8-27-9-7-13/h1-5,13-14H,6-12H2,(H,20,25)
• InChI Key: DJHBVKUKROGMLA-UHFFFAOYSA-N
• Canonical SMILES: C1CSCCC1C2=NOC(=N2)CNC(=O)C3CC(=O)N(C3)C4=CC=CC=C4
• Molecular Formula: C19H22N4O3S
• Molecular Weight: 386.5 g/mol
• CAS No.: 2034421-31-1

Description

5-oxo-1-phenyl-N-((3-(tetrahydro-2H-thiopyran-4-yl)-1,2,4-oxadiazol-5-yl)methyl)pyrrolidine-3-carboxamide is a useful research compound. Its molecular formula is C19H22N4O3S and its molecular weight is 386.47. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity Prediction

• Novel Bicyclic Systems Development : A study focused on the synthesis of novel bicyclic systems incorporating 1,2,4-oxadiazole rings. These compounds, including structures related to the compound , were synthesized via a one-pot condensation process. The biological activity of these compounds was predicted using PASS (Prediction of Activity Spectra for Substances), indicating potential applications in drug discovery (Kharchenko, Detistov, & Orlov, 2008).

• Antibacterial Drug Synthesis : Another research effort led to the creation of 5-oxo-1-phenyl-4-(substituted methyl) pyrrolidine-3-carboxylic acid derivatives, bearing structural similarities to the compound of interest. These were synthesized as potential antibacterial drugs, with some showing moderate to good activity against common bacterial strains (Devi et al., 2018).

Antioxidant Activity

• Synthesis of Antioxidant Compounds : Research into 1-(5-chloro-2-hydroxyphenyl)-5-oxopyrrolidine-3-carboxylic acid derivatives revealed compounds with significant antioxidant properties. These findings suggest the potential for developing novel antioxidants based on structural modifications of pyrrolidine-3-carboxamide derivatives (Tumosienė et al., 2019).

Anti-Cancer Activity

• Development of Anti-Cancer Agents : A study on substituted 1,3,4-oxadiazoles, including those linked to tetrahydropyridine moieties, explored their potential as anti-cancer agents. This research underscores the importance of structural diversity in the search for more effective cancer treatments (Redda & Gangapuram, 2007).

Mechanism of Action

Target of Action

The primary targets of the compound 5-oxo-1-phenyl-N-{[3-(thian-4-yl)-1,2,4-oxadiazol-5-yl]methyl}pyrrolidine-3-carboxamide are yet to be identified. Compounds with similar structures, such as thiazoles, have been found to have diverse biological activities .

Mode of Action

This could involve binding to a receptor or enzyme, altering its function, and triggering a cascade of biochemical reactions .

Biochemical Pathways

Similar compounds have been found to affect a variety of pathways, leading to diverse biological effects .

Pharmacokinetics

The pyrrolidine ring, a component of the compound, is known to contribute to the stereochemistry of the molecule and increase three-dimensional coverage due to the non-planarity of the ring .

Result of Action

Compounds with similar structures have been found to have diverse biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .